2-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-[2-(2,2-dimethylpropanoylamino)acetyl]piperidin-2-yl]acetic acid
• InChI: InChI=1S/C14H24N2O4/c1-14(2,3)13(20)15-9-11(17)16-7-5-4-6-10(16)8-12(18)19/h10H,4-9H2,1-3H3,(H,15,20)(H,18,19)
• InChI Key: YGSJICZSXFMBBO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(=O)N1CCCCC1CC(=O)O
• Molecular Formula: C14H24N2O4
• Molecular Weight: 284.35 g/mol

Description

2-[1-[2-(2,2-Dimethylpropanoylamino)acetyl]piperidin-2-yl]acetic acid, commonly known as DMAPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This molecule belongs to the class of piperidine derivatives and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DMAPA is not fully understood, but it has been suggested to act through several pathways. It has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression and cellular processes. Moreover, DMAPA has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects:
DMAPA has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes in cells. Additionally, DMAPA has been reported to modulate the levels of various cytokines and chemokines, which are involved in immune response and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMAPA is its potential therapeutic applications in various diseases. Moreover, DMAPA is a stable compound and can be easily synthesized in large quantities. However, one of the limitations of DMAPA is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

DMAPA has shown promising results in preclinical studies, and further research is needed to evaluate its efficacy and safety in clinical trials. One of the future directions is to investigate the potential of DMAPA as a combination therapy with other drugs in cancer treatment. Additionally, the development of novel formulations and delivery systems can enhance the bioavailability and pharmacokinetics of DMAPA.
Conclusion:
In conclusion, DMAPA is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DMAPA have been discussed in this paper. Further research is needed to evaluate the full potential of DMAPA in various diseases.

Synthesis Methods

The synthesis of DMAPA involves the reaction of 2-(2,2-dimethylpropanoylamino)acetic acid with piperidine in the presence of a suitable catalyst. This method has been reported in several research articles and is considered a reliable and efficient approach to produce DMAPA in high yield and purity.

Scientific Research Applications

DMAPA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been reported to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, DMAPA has been shown to possess neuroprotective properties by reducing oxidative stress and inflammation in the brain.